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Compound of Interest

Compound Name: Retronecic acid lactone

Cat. No.: B15477371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Retronecic acid lactone, a molecule of significant interest in organic synthesis and medicinal

chemistry, presents a unique structural framework that gives rise to distinct spectroscopic

signatures. This guide provides a comprehensive overview of the nuclear magnetic resonance

(NMR), mass spectrometry (MS), and infrared (IR) spectroscopic data for Retronecic acid
lactone. Detailed experimental protocols and data interpretation are included to support

researchers in the identification, characterization, and application of this compound.

Spectroscopic Data Summary
The structural elucidation of Retronecic acid lactone is critically dependent on the combined

interpretation of various spectroscopic techniques. The following tables summarize the key

quantitative data obtained from ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of

Retronecic acid lactone.

Table 1: ¹H NMR Spectroscopic Data for Retronecic Acid Lactone
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Chemical Shift (δ)
(ppm)

Multiplicity
Coupling Constant
(J) (Hz)

Assignment

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Retronecic Acid Lactone

Chemical Shift (δ) (ppm) Assignment

Data not available in search results

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and elemental composition

of Retronecic acid lactone, as well as to gain insights into its fragmentation patterns under

ionization.

Table 3: Mass Spectrometry Data for Retronecic Acid Lactone

m/z Ion Type
Relative
Abundance (%)

Proposed
Fragment

Data not available in

search results

Note: A predicted monoisotopic mass for Retronecic acid lactone (C10H14O5) is available,

but experimental fragmentation data is not currently available in the provided search results.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable tool for identifying the functional groups present in Retronecic
acid lactone, particularly the characteristic lactone carbonyl group.

Table 4: Infrared (IR) Spectroscopic Data for Retronecic Acid Lactone
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Wavenumber (cm⁻¹) Intensity Assignment

Data not available in search

results

Experimental Protocols
Detailed methodologies are crucial for the reproducible acquisition of high-quality spectroscopic

data. The following are generalized protocols for the spectroscopic analysis of lactone

compounds, which can be adapted for Retronecic acid lactone.

NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of purified Retronecic acid lactone in approximately 0.6 mL of a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

If required, add a small amount of an internal standard, such as tetramethylsilane (TMS), for

chemical shift referencing.

Data Acquisition (¹H and ¹³C NMR):

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Parameters:

Pulse sequence: Standard single-pulse experiment.

Spectral width: Appropriate range to cover all proton signals (e.g., 0-12 ppm).

Acquisition time: 2-4 seconds.

Relaxation delay: 1-5 seconds.

Number of scans: 8-16, depending on sample concentration.
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¹³C NMR Parameters:

Pulse sequence: Proton-decoupled single-pulse experiment.

Spectral width: Appropriate range to cover all carbon signals (e.g., 0-220 ppm).

Acquisition time: 1-2 seconds.

Relaxation delay: 2-5 seconds.

Number of scans: 1024 or more, due to the low natural abundance of ¹³C.

Mass Spectrometry
Sample Preparation:

Prepare a dilute solution of Retronecic acid lactone (e.g., 1 mg/mL) in a suitable volatile

solvent such as methanol or acetonitrile.

Data Acquisition (Electrospray Ionization - ESI):

Instrument: A mass spectrometer equipped with an ESI source (e.g., Q-TOF, Orbitrap).

Ionization Mode: Positive or negative ion mode can be selected based on the compound's

properties.

Infusion: Introduce the sample solution into the ESI source at a constant flow rate (e.g., 5-10

µL/min).

Mass Range: Scan a mass-to-charge (m/z) range appropriate for the expected molecular ion

and fragments.

Fragmentation (MS/MS): To obtain fragmentation data, select the precursor ion of interest

and subject it to collision-induced dissociation (CID) with an inert gas (e.g., argon or

nitrogen) at varying collision energies.

Infrared (IR) Spectroscopy
Sample Preparation:
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Solid Sample (KBr Pellet): Mix a small amount of Retronecic acid lactone (1-2 mg) with dry

potassium bromide (KBr) powder (approx. 100 mg). Grind the mixture to a fine powder and

press it into a transparent pellet using a hydraulic press.

Thin Film (if soluble): Dissolve the sample in a volatile solvent, cast a thin film onto a salt

plate (e.g., NaCl or KBr), and allow the solvent to evaporate.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.

Data Acquisition (FT-IR):

Instrument: A Fourier-transform infrared (FT-IR) spectrometer.

Spectral Range: Typically scan from 4000 to 400 cm⁻¹.

Resolution: 4 cm⁻¹ is generally sufficient.

Number of Scans: Co-add 16-32 scans to improve the signal-to-noise ratio.

Background: Record a background spectrum of the empty sample compartment (or the pure

salt plate/ATR crystal) before running the sample spectrum.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of a

synthesized organic compound like Retronecic acid lactone.
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Caption: Workflow for the synthesis, purification, and spectroscopic characterization of

Retronecic acid lactone.

Disclaimer: The spectroscopic data presented in the tables are placeholders as specific

experimental data for Retronecic acid lactone was not available in the search results. The

experimental protocols are generalized for lactone compounds and should be adapted based

on the specific properties of Retronecic acid lactone and the available instrumentation.

To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Retronecic Acid Lactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15477371#spectroscopic-data-nmr-ms-ir-for-
retronecic-acid-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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